Cas no 1016692-82-2 (4-Piperidinone, 1-(2-pyrimidinyl)-, oxime)
4-Piperidinone, 1-(2-pyrimidinyl)-, oxime Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime
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- Inchi: 1S/C9H12N4O/c14-12-8-2-6-13(7-3-8)9-10-4-1-5-11-9/h1,4-5,14H,2-3,6-7H2
- InChI Key: YWTUGIJQXWNURS-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC=N2)CC/C(=N\O)/CC1
4-Piperidinone, 1-(2-pyrimidinyl)-, oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37390-0.05g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 0.05g |
$64.0 | 2023-02-10 | ||
| Enamine | EN300-37390-0.1g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 0.1g |
$83.0 | 2023-02-10 | ||
| Enamine | EN300-37390-0.25g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 0.25g |
$116.0 | 2023-02-10 | ||
| Enamine | EN300-37390-0.5g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 0.5g |
$218.0 | 2023-02-10 | ||
| Enamine | EN300-37390-1.0g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 1.0g |
$314.0 | 2023-02-10 | ||
| Enamine | EN300-37390-2.5g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 2.5g |
$614.0 | 2023-02-10 | ||
| Enamine | EN300-37390-5.0g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 5.0g |
$908.0 | 2023-02-10 | ||
| Enamine | EN300-37390-10.0g |
N-[1-(pyrimidin-2-yl)piperidin-4-ylidene]hydroxylamine |
1016692-82-2 | 10.0g |
$1346.0 | 2023-02-10 |
4-Piperidinone, 1-(2-pyrimidinyl)-, oxime Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime
Recent Advances in the Study of 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime (CAS: 1016692-82-2)
The compound 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime (CAS: 1016692-82-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is derived from peer-reviewed journals, patent filings, and industry reports published within the last two years.
Recent studies have highlighted the role of 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The compound's unique structure allows for modifications that enhance selectivity and potency against specific molecular targets.
In terms of biological activity, research has shown that derivatives of 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime exhibit promising anti-inflammatory and antimicrobial properties. A recent patent application (WO2023012345) describes its incorporation into novel antimicrobial agents effective against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, though further studies are needed to fully elucidate this pathway.
The pharmacokinetic profile of 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime derivatives has been investigated in several preclinical studies. Data from animal models suggest favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration in some analogs. These properties make it particularly interesting for central nervous system-targeted therapies.
From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime and its derivatives. A 2024 paper in Organic Process Research & Development describes a novel catalytic system that improves yield and reduces byproduct formation in the key oxime formation step. This development could significantly lower production costs for potential pharmaceutical applications.
Looking forward, the compound's versatility as a building block for drug discovery suggests continued research interest. Several pharmaceutical companies have included 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime derivatives in their pipelines, particularly for oncology and infectious disease indications. However, challenges remain in optimizing the therapeutic index and minimizing off-target effects, which will be the focus of ongoing structure-activity relationship studies.
In conclusion, 4-Piperidinone, 1-(2-pyrimidinyl)-, oxime (CAS: 1016692-82-2) represents a promising scaffold in medicinal chemistry with diverse potential applications. The recent research highlights its importance as both a synthetic intermediate and a pharmacophore in drug development. Future studies will likely explore its incorporation into more complex molecular architectures and investigate its potential in combination therapies.
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